2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid

• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: 2-[(6-methylcyclohex-3-en-1-yl)methoxy]acetic acid
• InChI: InChI=1S/C10H16O3/c1-8-4-2-3-5-9(8)6-13-7-10(11)12/h2-3,8-9H,4-7H2,1H3,(H,11,12)
• InChI Key: OHHIBPNHYKUPMB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC=CCC1COCC(=O)O

Description

2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid (CAS: 1289388-27-7) is a carboxylic acid derivative featuring a cyclohexenyl ring substituted with a methyl group at position 6 and a methoxyacetic acid side chain. The compound’s structure combines a non-aromatic cyclohexenyl ring with polar functional groups, which may influence its physicochemical properties, such as solubility and reactivity. While detailed pharmacological or toxicological data are unavailable in the provided evidence, its structural analogs (discussed below) offer insights into the behavior of similar acetic acid derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid can be achieved through various synthetic routes. One common method involves the reaction of 6-methylcyclohex-3-en-1-ol with methoxyacetic acid in the presence of a suitable catalyst. The reaction typically occurs under mild conditions, with the temperature maintained at around 50°C .

Industrial Production Methods

Industrial production of 2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid often involves the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation and recrystallization to purify the final product .

Chemical Reactions Analysis

Types of Reactions

2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting biochemical processes within cells. Detailed studies on its molecular targets and pathways are ongoing to elucidate its precise mechanism of action .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features and properties of 2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid with five analogs:

Compound Name (CAS)	Molecular Formula	Molecular Weight	Key Functional Groups	Substituent Features	Physical State (if available)
Target Compound (1289388-27-7)	C₁₀H₁₆O₃*	~184.23*	Carboxylic acid, ether, cyclohexenyl	6-methylcyclohexenyl, methoxyacetic acid	Not reported
2-(6-Methyl-1H-indol-3-yl)acetic acid (52531-20-1)	C₁₁H₁₁NO₂	189.21	Carboxylic acid, indole	6-methylindole, acetic acid	Grey solid
2-[(6-Methoxypyridin-3-yl)methoxy]acetic acid (2044835-89-2)	C₉H₁₁NO₄	197.19	Carboxylic acid, ether, pyridine	6-methoxypyridine, methoxyacetic acid	Powder
2-(6-Chloro-2-fluoro-3-methoxyphenyl)acetic acid (1017777-83-1)	C₉H₇ClFNO₃	218.61	Carboxylic acid, halogenated phenyl	Chloro, fluoro, methoxy substituents	Not reported
2-[(5-Methyl-1,3-oxazol-2-yl)methoxy]acetic acid (1216071-12-3)	C₇H₉NO₄	171.15	Carboxylic acid, ether, oxazole	5-methyloxazole, methoxyacetic acid	Not reported

*Inferred from structure; exact data unavailable.

Key Comparative Observations

Cyclohexenyl vs. Aromatic Rings

• In contrast, analogs like 2-(6-Methyl-1H-indol-3-yl)acetic acid and 2-[(6-Methoxypyridin-3-yl)methoxy]acetic acid contain rigid aromatic/heteroaromatic rings, enhancing planarity and π-π stacking capabilities.

Substituent Effects on Polarity and Solubility

• The methoxy group in the target compound and its pyridine-based analog increases hydrophilicity. However, halogenated derivatives like 2-(6-Chloro-2-fluoro-3-methoxyphenyl)acetic acid may exhibit reduced aqueous solubility due to hydrophobic halogen atoms.

Bioactivity and Metabolic Pathways

• While direct data are lacking for the target compound, metabolites of structurally related compounds (e.g., Kresoxim-methyl metabolites in ) suggest that acetic acid derivatives often undergo oxidation or conjugation. For example, Phase I metabolism might modify the cyclohexenyl ring, while Phase II reactions could involve glucuronidation of the carboxylic acid group .

Biological Activity

2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid (MCAA) is a compound of interest due to its potential biological activities. This article explores the biological activity of MCAA, focusing on its effects in various biological systems, including its anti-cancer properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

MCAA is characterized by a methoxy group attached to a cyclohexene derivative, contributing to its unique biological properties. The molecular formula is $C_{12}H_{18}O_3$, and its structure can be represented as follows:

$$\text{Structure }\text{C}_{12}\text{H}_{18}\text{O}_{3}$$

Anti-Cancer Activity

Recent studies have indicated that MCAA exhibits significant anti-cancer properties. In particular, it has been shown to induce apoptosis in various cancer cell lines. A notable study demonstrated that MCAA inhibited the growth of prostate cancer cells through the induction of apoptosis and cell cycle arrest at the G1 phase. The mechanism appears to involve the inhibition of histone deacetylases (HDACs), leading to increased acetylation of histones and subsequent activation of pro-apoptotic pathways .

Table 1: Effects of MCAA on Cancer Cell Lines

Cell Line	IC50 (mM)	Mechanism of Action
LNCaP	5.6	Induction of apoptosis via HDAC inhibition
C4-2B	5.0	Cell cycle arrest at G1 phase
PC-3	4.8	Activation of apoptotic pathways
DU-145	6.0	Increased acetylation of histones

The biological activity of MCAA can be attributed to several mechanisms:

• Histone Deacetylase Inhibition : MCAA inhibits HDACs, leading to hyperacetylation of histones, which is associated with increased gene expression related to apoptosis.
• Induction of Apoptosis : The compound promotes apoptosis in cancer cells by modulating key proteins such as BIRC2 (cIAP1) and p21, which are crucial for cell cycle regulation and survival .
• Cell Cycle Arrest : MCAA causes cell cycle arrest primarily at the G1 phase, preventing cancer cells from proliferating.

Other Biological Activities

Beyond its anti-cancer effects, MCAA has shown potential in other areas:

• Antimicrobial Activity : Preliminary studies suggest that MCAA may possess antimicrobial properties against certain bacterial strains, although detailed investigations are still required .
• Anti-inflammatory Effects : Compounds similar to MCAA have been noted for their ability to inhibit inflammatory pathways, suggesting that MCAA may also exert anti-inflammatory effects.

Case Studies

Several case studies have highlighted the efficacy of MCAA in various experimental setups:

• Study on Prostate Cancer Cells : In vitro experiments demonstrated that treatment with MCAA led to a significant reduction in cell viability in prostate cancer lines LNCaP and DU-145. The study reported a dose-dependent response where higher concentrations resulted in greater apoptosis rates .
• Exploratory Research on Antimicrobial Properties : An investigation into the antimicrobial effects revealed that MCAA exhibited inhibitory effects on bacterial growth, suggesting potential applications in treating infections .